(3,4-Dichlorophenyl)methanesulfonamide
Overview
Description
“(3,4-Dichlorophenyl)methanesulfonamide” (DCMS) is a synthetic compound with the molecular formula C7H7Cl2NO2S . It has gained significant interest in recent years for its wide range of applications in both scientific research and industry.
Molecular Structure Analysis
The molecular structure of DCMS consists of a methanesulfonamide group attached to a 3,4-dichlorophenyl group . The average mass of the molecule is 240.107 Da, and the monoisotopic mass is 238.957458 Da .Scientific Research Applications
Structural Analysis
A study by (Gowda, Foro, & Fuess, 2007) detailed the crystal structure of N-(3,4-Dichlorophenyl)methanesulfonamide, noting its conformation and the formation of dimers via hydrogen bonds. This structural insight is crucial for understanding its potential interactions and reactivity in various applications.
Chemoselective Reagents
Research by (Kondo, Sekimoto, Nakao, & Murakami, 2000) developed N-acyl-N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides, derived from N-2,3,4,5,6-pentafluorophenylmethanesulfonamide, as chemoselective N-acylation reagents. This demonstrates the adaptability of methanesulfonamide derivatives in synthetic chemistry for achieving selective reactions.
Molecular Conformations
Another study by (Gowda, Foro, & Fuess, 2007) on N-(2,4-Dichlorophenyl)methanesulfonamide highlighted the syn conformation of the N—H bond relative to the ortho-chloro substituent. This work contributes to the broader understanding of how substituent positions affect molecular conformation and, potentially, reactivity.
Synthesis and Labeling
Burton and Stoutamire (1973) synthesized radioactive 2,4-dichlorophenyl methanesulfonate labeled with 14C and 35S, illustrating the compound's utility in studying the metabolic fate of related nematicides (Burton & Stoutamire, 1973).
Plant Movement Studies
Research on the movement of 2,4-dichlorophenyl methanesulfonate in plants by (Rader, Burton, & Mcbeth, 1970) provided insights into its absorption and distribution within plant systems, contributing to agricultural and environmental science.
Properties
IUPAC Name |
(3,4-dichlorophenyl)methanesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Cl2NO2S/c8-6-2-1-5(3-7(6)9)4-13(10,11)12/h1-3H,4H2,(H2,10,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULCCVBVRKJXABC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CS(=O)(=O)N)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Cl2NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80607637 | |
Record name | 1-(3,4-Dichlorophenyl)methanesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80607637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
904674-08-4 | |
Record name | 1-(3,4-Dichlorophenyl)methanesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80607637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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